3-cyano-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide

• IUPAC Name: 3-cyano-N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]benzamide
• InChI: InChI=1S/C18H14N2O3S/c19-10-12-3-1-4-13(9-12)18(22)20-11-14-6-7-16(24-14)17(21)15-5-2-8-23-15/h1-9,17,21H,11H2,(H,20,22)
• InChI Key: QWOSTDVQQIOJBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O)C#N
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 1798522-44-7

Description

“3-cyano-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide” is a chemical compound under investigation. It belongs to the class of organic compounds known as 2-furanilides. These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide.

Synthesis Analysis

The synthesis of cyanoacetamides, which “this compound” is a part of, may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular formula of “this compound” is C18H14N2O2S2 and its molecular weight is 354.44.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Chemical Synthesis and Rearrangements

• Double Rearrangement Processes : Research has demonstrated that cyano and hydroxy derivatives engage in complex rearrangement processes under specific conditions, leading to the formation of novel oxazinones and diazinones. These processes offer insights into the versatile reactivity of cyano compounds and their potential in synthesizing unique heterocyclic structures (Yokoyama et al., 1985).

Material Science and Fluorescence

• Colorimetric Sensing : A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives highlighted their solid-state properties and their potential in colorimetric sensing of fluoride anions, showcasing an application in detecting environmental pollutants through a visually observable color change (Younes et al., 2020).

Photophysical Properties

• Enhanced Quantum Yields : Investigations into the photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives have shown that substituting methoxy and cyano groups can significantly enhance quantum yields, presenting applications in the development of luminescent materials (Kim et al., 2021).

Dye-Sensitized Solar Cells

• Improvement in Solar Cell Efficiency : The incorporation of phenothiazine derivatives with various heteroaromatic linkers into dye-sensitized solar cells has been studied to understand the impact of these linkers on device performance. Notably, derivatives with furan linkers have shown to improve conversion efficiency, indicating their potential in enhancing renewable energy technologies (Kim et al., 2011).

Mechanism of Action

Furan Compounds

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Compounds containing a furan ring have various biological activities such as anti-inflammatory, antimicrobial, and anticancer properties .

Thiophene Compounds

Thiophene is a five-membered ring compound with one sulfur atom. Thiophene derivatives are utilized in industrial chemistry and material science. They also exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .